Cas no 1533-74-0 (Disperse Red 74)

• Product Name: Disperse Red 74
• CAS No: 1533-74-0
• MF: C₂₂H₂₅N₅O₇
• MW: 471.463205099106
• CID: 41543
• PubChem ID: 73746
• Update Time: 2025-04-18

Disperse Red 74 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 74
• 2,2'-[[3-Acetamido-4-[(4-nitrophenyl)azo]phenyl]imino]diethyl diacetate
• 2-[3-acetamido-N-(2-acetyloxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethyl acetate
• C.I. DISPERSE RED 74 PRESS CAKE
• ({3-(acetylamino)-4-[(e)-(4-nitrophenyl)diazenyl]phenyl}imino)diethane-2,1-diyl diacetate
• 2,2'-({3-acetamido-4-[(4-nitrophenyl)azo]phenyl}imino)diethyl diacetate
• EINECS 216-247-4
• Acetamide,N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(4-nitrophenyl)azo]phenyl]-
• SOWPUZMDITYESQ-OCOZRVBESA-N
• Acetamide, N-5-bis2-(acetyloxy)ethylamino-2-(4-nitrophenyl)azophenyl-
• N-[5-[bis[2-(acetyloxy) ethyl]amino]-2-[(4-nitrophenyl) azo]phenyl]-Acetamide
• 2-[3-acetamido-N-(2-acetyloxyethyl)-4-(4-nitrophenyl)diazenylanilino]ethyl acetate
• acetic acid 2-[3-acetamido-N-(2-acetoxyethyl)-4-(4-nitrophenyl)azo-anilino]ethyl ester
• 2-[[3-acetamido-4-(4-nitrophenyl)diazenyl-phenyl]-(2-acetyloxyethyl)amino]ethyl ethanoate
• 1533-74-0
• Acetamide,N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[2-(4-nitrophenyl)diazenyl]phenyl]-
• 2,2'-3-Acetamido-4-(4-nitrophenyl)azophenyliminodiethyl diacetate
• NS00048900
• W-109676
• 2,2'-((3-Acetamido-4-((4-nitrophenyl)azo)phenyl)imino)diethyl diacetate
• 2,2/'-[[3-acetamido-4-[(4-nitrophenyl)azo]phenyl]imino]diethyl diacetate
• DTXSID101024616
• N-(5-(Bis(2-(acetyloxy)ethyl)amino)-2-(2-(4-nitrophenyl)diazenyl)phenyl)acetamide
• CS-0010255
• HY-D0315
• N-[5-[Bis[2-(acetyloxy)ethyl]amino]-2-[2-(4-nitrophenyl)diazenyl]phenyl]acetamide
• SOWPUZMDITYESQ-UHFFFAOYSA-N

• Inchi： 1S/C22H25N5O7/c1-15(28)23-22-14-20(26(10-12-33-16(2)29)11-13-34-17(3)30)8-9-21(22)25-24-18-4-6-19(7-5-18)27(31)32/h4-9,14H,10-13H2,1-3H3,(H,23,28)/b25-24+
• InChI Key： SOWPUZMDITYESQ-OCOZRVBESA-N
• SMILES： O(C(C)=O)CCN(C1C=CC(=C(C=1)NC(C)=O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CCOC(C)=O

Computed Properties

• Exact Mass: 471.17500
• Monoisotopic Mass: 471.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.3
• Boiling Point: 686.4°Cat760mmHg
• Flash Point: 368.9°C
• Refractive Index: 1.591
• PSA: 155.48000
• LogP: 4.49740